Cas no 39188-96-0 (8H-Purin-8-one, 7,9-dihydro-9-methyl- (9CI))
39188-96-0 structure
Product Name:8H-Purin-8-one, 7,9-dihydro-9-methyl- (9CI)
CAS No:39188-96-0
MF:C6H6N4O
MW:150.138040065765
CID:878901
PubChem ID:23422303
Update Time:2025-04-19
8H-Purin-8-one, 7,9-dihydro-9-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 8H-Purin-8-one, 7,9-dihydro-9-methyl- (9CI)
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- Inchi: 1S/C6H6N4O/c1-10-5-4(9-6(10)11)2-7-3-8-5/h2-3H,1H3,(H,9,11)
- InChI Key: PIVJPLYRMYPIAF-UHFFFAOYSA-N
- SMILES: O=C1NC2=CN=CN=C2N1C
Computed Properties
- Exact Mass: 150.05416083g/mol
- Monoisotopic Mass: 150.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 58.1Ų
8H-Purin-8-one, 7,9-dihydro-9-methyl- (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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